Cas no 2649084-94-4 (3-(2-isocyanatoethyl)furan)

• Product Name: 3-(2-isocyanatoethyl)furan
• CAS No: 2649084-94-4
• MF: C₇H₇NO₂
• MW: 137.135981798172
• CID: 5927756
• PubChem ID: 165857158
• Update Time: 2025-06-14

3-(2-isocyanatoethyl)furan Chemical and Physical Properties

Names and Identifiers

• 3-(2-isocyanatoethyl)furan
• EN300-1833862
• 2649084-94-4

• Inchi： 1S/C7H7NO2/c9-6-8-3-1-7-2-4-10-5-7/h2,4-5H,1,3H2
• InChI Key： CDKIPBVQOKFQHR-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)CCN=C=O

Computed Properties

• Exact Mass: 137.047678466g/mol
• Monoisotopic Mass: 137.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.6Ų

Additional information on 3-(2-isocyanatoethyl)furan

Recent Advances in the Study of 3-(2-Isocyanatoethyl)furan (CAS: 2649084-94-4) in Chemical Biology and Pharmaceutical Research

The compound 3-(2-isocyanatoethyl)furan (CAS: 2649084-94-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and potential applications. This heterocyclic compound, featuring an isocyanate group, has been explored for its reactivity and utility in drug discovery, material science, and bioconjugation. Recent studies have highlighted its role as a versatile building block in the synthesis of novel bioactive molecules and functional materials.

One of the key areas of research involving 3-(2-isocyanatoethyl)furan is its application in the development of covalent inhibitors. The isocyanate moiety of the compound allows for selective and irreversible binding to nucleophilic residues in target proteins, making it a valuable tool for probing enzyme mechanisms and designing therapeutic agents. Recent publications have demonstrated its efficacy in inhibiting serine hydrolases and other enzyme families, with potential implications for treating diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 3-(2-isocyanatoethyl)furan has been investigated for its role in polymer chemistry and material science. The compound's ability to undergo controlled polymerization reactions has led to the development of novel polyurethane and polyurea materials with tailored properties. These materials exhibit enhanced mechanical strength, thermal stability, and biocompatibility, making them suitable for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

Recent advancements in synthetic methodologies have also improved the accessibility of 3-(2-isocyanatoethyl)furan. Researchers have developed efficient and scalable routes for its synthesis, enabling broader exploration of its applications. For instance, a study published in 2023 described a one-pot synthesis approach that significantly reduces production costs and environmental impact, aligning with the principles of green chemistry.

Despite its promising potential, challenges remain in the safe handling and application of 3-(2-isocyanatoethyl)furan. The compound's high reactivity and potential toxicity necessitate careful consideration in experimental design and industrial use. Ongoing research aims to address these challenges by developing safer derivatives and optimizing reaction conditions.

In conclusion, 3-(2-isocyanatoethyl)furan (CAS: 2649084-94-4) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, material science, and bioconjugation, with recent studies underscoring its potential to drive innovation in these fields. Future research will likely focus on expanding its utility, improving synthetic routes, and mitigating associated risks, paving the way for new therapeutic and material advancements.